Cas no 113211-33-9 (O-(2,2-diethoxyethyl)hydroxylamine)

• Product Name: O-(2,2-diethoxyethyl)hydroxylamine
• CAS No: 113211-33-9
• MF: C₆H₁₅NO₃
• MW: 149.188202142715
• MDL: MFCD24218292
• CID: 3623516
• PubChem ID: 19894696
• Update Time: 2025-10-15

O-(2,2-diethoxyethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-(2,2-diethoxyethyl)-
• O-(2,2-diethoxyethyl)hydroxylamine
• 113211-33-9
• EN300-1999672
• SCHEMBL9695937

• MDL： MFCD24218292
• Inchi： 1S/C6H15NO3/c1-3-8-6(5-10-7)9-4-2/h6H,3-5,7H2,1-2H3
• InChI Key： PDFRKZBLBKCNJM-UHFFFAOYSA-N
• SMILES： NOCC(OCC)OCC

Computed Properties

• Exact Mass: 149.10519334Da
• Monoisotopic Mass: 149.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on O-(2,2-diethoxyethyl)hydroxylamine

Comprehensive Overview of O-(2,2-diethoxyethyl)hydroxylamine (CAS No. 113211-33-9): Properties, Applications, and Innovations

O-(2,2-diethoxyethyl)hydroxylamine (CAS No. 113211-33-9) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique molecular structure and versatile reactivity. This compound, characterized by its diethoxyethyl and hydroxylamine functional groups, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers. Researchers and industry professionals frequently search for terms like "O-(2,2-diethoxyethyl)hydroxylamine synthesis", "CAS 113211-33-9 applications", and "hydroxylamine derivatives in drug development", reflecting its growing relevance in cutting-edge applications.

The compound's chemical stability and solubility in organic solvents make it ideal for multistep organic reactions. Recent studies highlight its role in click chemistry and bioconjugation, addressing the demand for efficient crosslinking agents in biotech and nanotechnology. With the rise of green chemistry trends, inquiries about eco-friendly synthesis routes for CAS 113211-33-9 have surged, emphasizing the need for sustainable production methods.

In pharmaceutical research, O-(2,2-diethoxyethyl)hydroxylamine is pivotal for constructing N-O bonds, a key motif in prodrug design and targeted drug delivery systems. Its ability to form stable oxime linkages aligns with the search for "smart drug release mechanisms"—a hot topic in precision medicine. Additionally, its derivatives are explored for antioxidant properties, linking to popular health-focused queries like "neuroprotective compound synthesis".

From an industrial perspective, this compound’s compatibility with photolithography has spurred interest in microelectronics and semiconductor manufacturing. Searches for "CAS 113211-33-9 in material science" often relate to its use in surface modification and nanofabrication. Innovations in renewable energy also leverage its redox-active nature for energy storage materials, resonating with global sustainability goals.

Quality control and analytical methods for O-(2,2-diethoxyethyl)hydroxylamine are frequently discussed, with techniques like HPLC and NMR spectroscopy ensuring purity for sensitive applications. The compound’s storage conditions and handling protocols are also common search queries, underscoring the importance of laboratory safety standards.

As research expands, CAS 113211-33-9 continues to bridge gaps between academic discovery and industrial innovation. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone for future breakthroughs in life sciences and advanced materials.